![molecular formula C11H21N3O3 B8805355 tert-butyl 4-[(Z)-N'-hydroxycarbamimidoyl]piperidine-1-carboxylate](/img/structure/B8805355.png)
tert-butyl 4-[(Z)-N'-hydroxycarbamimidoyl]piperidine-1-carboxylate
Cat. No. B8805355
M. Wt: 243.30 g/mol
InChI Key: KMBRLTGPGNMNIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07217714B1
Procedure details
A mixture of tert-butyl 4-cyano-1-piperidinecarboxylate (2.69 g, 12.8 mmol), hydroxylamine hydrochloride (4.45 g, 64 mmol) and sodium carbonate (6.78 g, 64 mmol) in water (40 ml) and methanol (40 ml) was heated under reflux for 5 hours. The cooled mixture was concentrated under reduced pressure and the remaining aqueous solution extracted with ethyl acetate (3×). The combined organic extracts were washed with water and brine, dried (MgSO4), filtered and evaporated under reduced pressure to afford the title compound as a white solid, 2.60 g.
Name
Identifiers
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REACTION_CXSMILES
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[C:1]([CH:3]1[CH2:8][CH2:7][N:6]([C:9]([O:11][C:12]([CH3:15])([CH3:14])[CH3:13])=[O:10])[CH2:5][CH2:4]1)#[N:2].Cl.[NH2:17][OH:18].C(=O)([O-])[O-].[Na+].[Na+]>O.CO>[NH2:2][C:1](=[N:17][OH:18])[CH:3]1[CH2:8][CH2:7][N:6]([C:9]([O:11][C:12]([CH3:15])([CH3:14])[CH3:13])=[O:10])[CH2:5][CH2:4]1 |f:1.2,3.4.5|
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Inputs
Step One
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Name
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|
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Quantity
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2.69 g
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Type
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reactant
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Smiles
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C(#N)C1CCN(CC1)C(=O)OC(C)(C)C
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Name
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Quantity
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4.45 g
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Type
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reactant
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Smiles
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Cl.NO
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Name
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Quantity
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6.78 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 5 hours
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Duration
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5 h
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The cooled mixture was concentrated under reduced pressure
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EXTRACTION
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Type
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EXTRACTION
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Details
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the remaining aqueous solution extracted with ethyl acetate (3×)
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WASH
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Type
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WASH
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Details
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The combined organic extracts were washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC(C1CCN(CC1)C(=O)OC(C)(C)C)=NO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
